5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol

• IUPAC Name: 4-(4-bromophenyl)-3-phenyl-1H-imidazole-2-thione
• InChI: InChI=1S/C15H11BrN2S/c16-12-8-6-11(7-9-12)14-10-17-15(19)18(14)13-4-2-1-3-5-13/h1-10H,(H,17,19)
• InChI Key: ZDOPRRNEKNKYEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CNC2=S)C3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrN2S
• Molecular Weight: 331.2 g/mol
• CAS No.: 1105189-61-4

Description

The compound “5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms at the 1, 2, and 3 positions. The imidazole ring is substituted at the 5 position with a 4-bromophenyl group and at the 1 position with a phenyl group.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and evaluation of compounds related to 5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol have been extensively studied. For instance, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared, showcasing the versatility of related structures in creating potential biologically active molecules (Gul et al., 2017). These compounds demonstrated antimicrobial and hemolytic activity, highlighting the pharmacological potential of such derivatives.

Antimicrobial Activities

• Novel imidazoles, including those structurally similar to this compound, have shown potent antimicrobial agents. The synthesis of various derivatives, such as 1-(2-bromophenyl)-2-phenyl-1H-phenanthro[9,10-d]imidazole, and their efficacy against Candida albicans was reported, indicating the significance of these compounds in developing new antimicrobial strategies (Narwal et al., 2012).

Corrosion Inhibition

• Research has also delved into the corrosion inhibition properties of imidazole derivatives. For example, derivatives like 1,3,4-oxadiazole-2-thiol showed promising results in protecting mild steel in sulfuric acid environments, suggesting applications in materials science and engineering to combat corrosion (Ammal et al., 2018).

Material Science Applications

• The structural and molecular characteristics of compounds akin to this compound have been analyzed, providing insights into their potential applications in material sciences. For instance, the study of tetrahedral silicon-centered imidazolyl derivatives highlighted their high thermal stability and fluorescence, pointing towards their utility in OLEDs and as sensors for specific ions (Wang et al., 2010).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups present in the compound.

Mode of Action

The interaction of the compound with its targets would likely involve the formation of non-covalent interactions such as hydrogen bonds, ionic bonds, and hydrophobic interactions. These interactions can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .